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Compound of Interest

Compound Name: NH-bis-PEG2

Cat. No.: B15608613

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of NH-bis-PEG2, a valuable bifunctional linker molecule. Its unique structure,
featuring a central secondary amine with two flanking di(ethylene glycol) chains, makes it a
critical component in the construction of complex bioconjugates, including Antibody-Drug
Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).

Core Chemical Properties

NH-bis-PEGZ2, also known by its systematic IUPAC name 2-(2-{[2-(2-
hydroxyethoxy)ethyllamino}ethoxy)ethanol, is a hydrophilic linker that imparts increased water
solubility to the molecules it connects. Its chemical properties are summarized in the table
below, alongside a common protected derivative, NH-bis(PEG2-Boc), for comparison.
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Property NH-bis-PEG2 NH-bis(PEG2-Boc)
CAS Number 54384-47-3[1] 2182601-69-8
Molecular Formula CsH19NO4[1] C22H45N30s
Molecular Weight 193.24 g/mol [1] 479.6 g/mol
2-(2-{[2-(2-
IUPAC Name hydroxyethoxy)ethyllamino}eth  Not Available
oxy)ethanol
NH-bis(PEG2-OH), 2,2'-
Synonyms ((azanediylbis(ethane-2,1- Boc-NH-PEG2-NH-PEG2-Boc

diyl))bis(oxy))bis(ethan-1-ol)

Physical Form

Liquid

Not Available

Solubility

Soluble in Water, DMSO, DMF,
DCM

Soluble in Water, DMSO, DMF,
DCM

Purity

Typically =295%

Typically >96%

Storage Conditions

Room temperature, sealed in a

dry environment

-20°C

Synthesis of NH-bis-PEG2

The synthesis of NH-bis-PEG2 can be achieved through several routes. A common and

effective method involves the ethoxylation of diethanolamine with ethylene oxide. This process

is typically conducted under controlled temperature and pressure to ensure the desired degree

of ethoxylation and to minimize the formation of higher-order PEGylated byproducts.

Experimental Protocol: Ethoxylation of Diethanolamine

Materials:

o Diethanolamine

» Ethylene oxide
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Acidic or basic catalyst (e.g., potassium hydroxide)

Inert solvent (e.g., toluene)

Nitrogen gas supply

Reaction vessel with temperature and pressure control

Distillation apparatus for purification
Procedure:

o Reactor Preparation: A high-pressure reaction vessel is charged with diethanolamine and a
catalytic amount of potassium hydroxide. The reactor is then purged with nitrogen to create
an inert atmosphere.

e Heating: The mixture is heated to the reaction temperature, typically in the range of 120-
160°C.

o Ethylene Oxide Addition: Ethylene oxide is slowly introduced into the reactor. The pressure is
carefully monitored and maintained within a safe operating range. The reaction is
exothermic, and cooling may be required to control the temperature.

e Reaction Monitoring: The reaction progress is monitored by analyzing aliquots to determine
the consumption of diethanolamine and the formation of the desired product.

» Termination and Purification: Once the desired degree of ethoxylation is achieved, the
reaction is stopped by cooling the reactor and venting any unreacted ethylene oxide. The
catalyst is then neutralized. The crude product is purified by vacuum distillation to isolate the
NH-bis-PEG2.

This protocol is a generalized representation based on industrial processes for ethoxylation of
amines. Specific reaction conditions, such as catalyst concentration, temperature, pressure,
and reaction time, may be optimized to improve yield and purity.

Applications in Bioconjugation
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The bifunctional nature of NH-bis-PEG2 makes it an ideal linker for connecting two different
molecular entities. The central secondary amine can be functionalized, while the terminal
hydroxyl groups can be activated for conjugation.

Role in Antibody-Drug Conjugates (ADCSs)

In ADCs, a linker connects a monoclonal antibody, which targets a specific antigen on cancer
cells, to a potent cytotoxic drug. NH-bis-PEG2 can be a core component of this linker,
providing spacing and hydrophilicity to the conjugate.
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Caption: Role of NH-bis-PEG2 as a linker in ADC construction.

Role in Proteolysis Targeting Chimeras (PROTACS)

PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target
protein, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. The linker is a critical component that dictates the distance and orientation
between the target protein-binding ligand and the E3 ligase-binding ligand.
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Caption: Logical diagram of a PROTAC utilizing an NH-bis-PEG2 linker.

Conclusion

NH-bis-PEG2 is a versatile and valuable tool in the field of bioconjugation and drug
development. Its well-defined structure, hydrophilicity, and bifunctional nature allow for the
precise construction of complex molecules with improved pharmacokinetic and
pharmacodynamic properties. The synthetic route via ethoxylation of diethanolamine provides a
scalable method for its production, enabling its widespread use in research and pharmaceutical
applications. As the fields of ADCs and PROTACSs continue to advance, the demand for well-
characterized and versatile linkers like NH-bis-PEG2 is expected to grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15608613?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US5844115A/en
https://www.benchchem.com/product/b15608613#nh-bis-peg2-chemical-properties-and-synthesis
https://www.benchchem.com/product/b15608613#nh-bis-peg2-chemical-properties-and-synthesis
https://www.benchchem.com/product/b15608613#nh-bis-peg2-chemical-properties-and-synthesis
https://www.benchchem.com/product/b15608613#nh-bis-peg2-chemical-properties-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

